Cas no 263751-47-9 (Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate)

• Product Name: Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate
• CAS No: 263751-47-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6456317
• PubChem ID: 155820747
• Update Time: 2025-06-08

Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate
• EN300-7356503
• Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate
• 263751-47-9

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-10-4-7(6-14)8-5-9(8)10/h7-10,14H,4-6H2,1-3H3,(H,13,15)/t7-,8-,9-,10-/m1/s1
• InChI Key： GGWGZYCGAGSAFZ-ZYUZMQFOSA-N
• SMILES： OC[C@H]1C[C@H]([C@@H]2C[C@@H]21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate

Research Briefing on Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate (CAS: 263751-47-9)

In recent years, the compound Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate (CAS: 263751-47-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic carbamate derivative has emerged as a promising scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. The unique structural features of this compound, including its rigid bicyclo[3.1.0]hexane core and hydroxymethyl functionality, make it an attractive candidate for drug discovery efforts.

Recent studies have focused on the synthetic optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for 263751-47-9 with higher yield and better stereocontrol. The researchers employed a novel asymmetric catalysis approach to construct the bicyclo[3.1.0]hexane core, followed by selective functionalization at the 4-position. This advancement has significantly facilitated the production of gram-scale quantities for further pharmacological studies.

Pharmacological investigations have revealed that 263751-47-9 exhibits excellent blood-brain barrier permeability, making it particularly suitable for CNS-targeted therapies. In vitro studies using neuronal cell models showed that derivatives of this compound display neuroprotective effects against oxidative stress and excitotoxicity. These findings were further supported by in vivo experiments in rodent models of neurodegenerative diseases, where significant improvements in cognitive function were observed at non-toxic doses.

The mechanism of action for 263751-47-9 appears to be multifaceted. Recent proteomics studies suggest that it modulates several key signaling pathways, including the Nrf2-ARE pathway for oxidative stress response and the BDNF-TrkB pathway for neurotrophic support. Additionally, molecular docking simulations have identified potential interactions with various enzyme targets, particularly those involved in neurotransmitter regulation and neuroinflammation.

In the context of infectious diseases, preliminary studies have demonstrated that 263751-47-9 derivatives exhibit activity against certain viral pathogens. A 2024 study published in Antimicrobial Agents and Chemotherapy reported moderate inhibition of viral proteases in SARS-CoV-2 and related coronaviruses. While the antiviral potency requires further optimization, these findings open new avenues for developing broad-spectrum antiviral agents based on this scaffold.

From a medicinal chemistry perspective, the hydroxymethyl group at the 4-position of the bicyclo[3.1.0]hexane ring provides an excellent handle for further structural modifications. Recent structure-activity relationship (SAR) studies have explored various ester, ether, and carbamate derivatives, leading to compounds with improved pharmacokinetic properties. Notably, some analogs have shown enhanced metabolic stability while maintaining the desired biological activity.

The safety profile of 263751-47-9 has been evaluated in preclinical toxicology studies. Acute and subchronic toxicity assessments in animal models revealed no significant adverse effects at therapeutic doses. Importantly, the compound demonstrated minimal cytochrome P450 inhibition, suggesting a low potential for drug-drug interactions - a crucial advantage for potential clinical applications.

Current research directions include the development of radiolabeled versions of 263751-47-9 for positron emission tomography (PET) imaging studies, as well as the exploration of its potential in targeted drug delivery systems. The compound's unique physicochemical properties make it particularly suitable for these applications, with several pharmaceutical companies reportedly investigating these possibilities.

In conclusion, Tert-butyl N-[(1R,2R,4S,5S)-4-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]carbamate represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities, favorable pharmacokinetic properties, and synthetic accessibility position it as an important compound for future drug discovery efforts. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in various disease areas.